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Compound of Interest

4-Boc-amino-2,2-dimethylbutyric
Compound Name: _
acid

Cat. No.: B115227

An In-depth Technical Guide to 4-Boc-amino-2,2-
dimethylbutyric acid

Introduction

4-Boc-amino-2,2-dimethylbutyric acid, also known as 4-(tert-Butoxycarbonylamino)-2,2-
dimethylbutanoic acid, is a synthetic amino acid derivative of significant interest in medicinal
chemistry and pharmaceutical development.[1][2] Its structure incorporates a tert-
butoxycarbonyl (Boc) protecting group on the terminal amine, a feature crucial for its
application in peptide synthesis.[1][3] The gem-dimethyl group at the a-carbon introduces
conformational constraints and metabolic stability. This guide provides a comprehensive
overview of its physical and chemical characteristics, experimental protocols for its synthesis
and analysis, and its role in modern drug discovery, particularly as a component in Proteolysis
Targeting Chimeras (PROTACS).[4]

Physicochemical and Identifier Information

The fundamental properties of 4-Boc-amino-2,2-dimethylbutyric acid are summarized below.
These identifiers are essential for substance registration, tracking, and safety data
management.

Table 1. Compound Identifiers
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Identifier Value Reference
4-(tert-
IUPAC Name butoxycarbonylamino)-2,2-  [1][2][5]

dimethylbutanoic acid

CAS Number 153039-17-9 [1][2][5]
Molecular Formula C11H21NOa4 [11[2][5]
Molecular Weight 231.29 g/mol [11[2]15]16]
PubChem ID 4306222 [1][2]

| MDL Number | MFCD04038508 |[1][2] |

Table 2: Physical and Chemical Properties

Property Value Reference
Appearance White to off-white solid [1][2]
Purity > 98% (by HPLC) [1][2]

- Enhanced solubility, soluble in
Solubility ) [11121[71
organic solvents

Melting Point Data not available

Boiling Point Data not available [8]

| Storage | O - 8 °C, sealed storage, away from moisture |[1][2][4] |

Experimental Protocols
General Synthesis of Boc-Protected Amino Acids

The synthesis of 4-Boc-amino-2,2-dimethylbutyric acid follows a standard procedure for Boc
protection of an amino group. The protocol involves the reaction of the free amino acid with di-
tert-butyl dicarbonate (Boc20) under basic conditions.
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Methodology:

e Reaction Setup: The free amino acid (4-amino-2,2-dimethylbutanoic acid) is dissolved in a
suitable solvent mixture, such as aqueous dioxane or a mixture of an organic solvent and
water.

o Base Addition: A base, such as sodium hydroxide or triethylamine, is added to the solution to
deprotonate the amino group, increasing its nucleophilicity.

e Boc20 Addition: Di-tert-butyl dicarbonate (Boc20), dissolved in an organic solvent, is added
to the reaction mixture. The reaction is typically stirred at room temperature.

e Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) to confirm the consumption of the starting amino acid.

» Work-up: Upon completion, the reaction mixture is acidified (e.g., with a cold, dilute solution
of KHSO4) to a pH of approximately 2-3.

o Extraction: The product is extracted from the aqueous phase using an organic solvent such
as ethyl acetate. The organic layers are combined.

» Washing and Drying: The combined organic extracts are washed with brine, dried over
anhydrous sodium sulfate (NazSOa), filtered, and the solvent is removed under reduced
pressure to yield the crude product.[9]
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Synthesis Workflow

1. Dissolve Free Amino Acid
in Solvent + Base

@. Add Di-tert-butyl Dicarbonate (Boc:OD

3. Stir at Room Temperature
(Monitor via TLC)

4. Acidify Mixture
(e.g., with KHSOa4)

5. Extract Product with
Organic Solvent

6. Wash, Dry, and Evaporate
Solvent

Crude Boc-Protected Product
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Analytical Characterization Workflow

Purified Product

Purity Assessment Molecular Weight Confirmation Structural Elucidation Functional Group ID
(HPLC) (Mass Spectrometry) (*H & 3C NMR) (IR Spectroscopy)

Verified Compound
(Structure, Purity, MW)

PROTAC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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